(2R)-1-[(t-Butoxy)carbonyl]-3,3-difluoropyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C10H15F2NO4/c1-9(2,3)17-8(16)13-5-4-10(11,12)6(13)7(14)15/h6H,4-5H2,1-3H3,(H,14,15)/t6-/m1/s1
• InChI Key: KYKGTPMAQQHAOU-ZCFIWIBFSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1C(=O)O)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC([C@H]1C(=O)O)(F)F
• Molecular Formula: C10H15F2NO4
• Molecular Weight: 251.23 g/mol
• CAS No.: 2165961-82-8

Description

The tert-butoxycarbonyl (Boc) group is a protecting group often used in organic synthesis. It’s used to temporarily prevent a functional group from participating in a reaction. The compound you mentioned seems to be a complex organic molecule that contains this Boc group.

Chemical Reactions Analysis

The Boc group can be removed from a molecule under acidic conditions. This is a common step in synthetic processes after the protected functional group is no longer required to be shielded from reaction conditions.

Physical and Chemical Properties Analysis

The Boc group has a molecular weight of 101.12376 g/mol. The properties of your specific compound would depend on the other functional groups present in the molecule.

Mechanism of Action

Target of Action

The tert-butoxycarbonyl (t-boc) group, a component of this compound, is known to act as a protecting group in organic chemistry . It is introduced into a molecule to protect a functional group from undesirable reactions, allowing for chemoselectivity in subsequent chemical reactions .

Mode of Action

The t-Boc group is introduced into a molecule by chemical modification of a functional group . The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications

Biochemical Pathways

The t-Boc group’s role in biosynthetic and biodegradation pathways has been noted . It is used in chemical transformations and has implications in nature . .

Future Directions

The use of protecting groups like Boc is a well-established practice in organic synthesis. Future research may focus on developing more efficient methods for adding and removing these groups, as well as designing new protecting groups for specific applications.

Biochemical Analysis

Biochemical Properties

The tert-butoxycarbonyl group in (2R)-1-[(tert-Butoxy)carbonyl]-3,3-difluoropyrrolidine-2-carboxylic acid plays a significant role in biochemical reactions. It acts as a protecting group, introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction

Cellular Effects

Given its role in chemical transformations and biosynthetic pathways, it is likely to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the tert-butoxycarbonyl group can interact with various biomolecules, potentially leading to changes in gene expression and enzyme activity

Metabolic Pathways

It is known that the tert-butoxycarbonyl group has implications in biosynthetic and biodegradation pathways